Cas no 49747-54-8 (3',4'-Dichloro-3-phenylpropiophenone)

• Product Name: 3',4'-Dichloro-3-phenylpropiophenone
• CAS No: 49747-54-8
• MF: C₁₅H₁₂Cl₂O
• MW: 279.161182403564
• MDL: MFCD03842952
• CID: 873889
• PubChem ID: 18351990
• Update Time: 2025-05-20

3',4'-Dichloro-3-phenylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-phenylpropan-1-one
• 3',4'-DICHLORO-3-PHENYLPROPIOPHENONE
• 1-(3',4'-dichlorophenyl)-3-phenyl propanone
• 1-Propanone,1-(3,4-dichlorophenyl)-3-phenyl
• entspr. Chalcon I
• 3',4'-Dichloro-3-phenylpropiophenone

• MDL： MFCD03842952
• Inchi： 1S/C15H12Cl2O/c16-13-8-7-12(10-14(13)17)15(18)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2
• InChI Key： DLECOFJLJXJDSS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 278.02700
• Monoisotopic Mass: 278.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.257
• Boiling Point: 415.3°C at 760 mmHg
• Flash Point: 175.4°C
• Refractive Index: 1.592
• PSA: 17.07000
• LogP: 4.80890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3',4'-Dichloro-3-phenylpropiophenone

Recent Advances in the Study of 3',4'-Dichloro-3-phenylpropiophenone (CAS: 49747-54-8)

3',4'-Dichloro-3-phenylpropiophenone (CAS: 49747-54-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and potential therapeutic applications.

One of the key areas of investigation has been the role of 3',4'-Dichloro-3-phenylpropiophenone in the synthesis of novel pharmaceutical agents. Researchers have identified its utility as a precursor in the production of compounds with potential anti-inflammatory and anticancer properties. The compound's unique structural features, including the presence of dichloro and phenyl groups, contribute to its reactivity and versatility in organic synthesis.

Recent studies have also highlighted the importance of optimizing the synthetic routes for 3',4'-Dichloro-3-phenylpropiophenone to improve yield and purity. Advanced techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to enhance the efficiency of its production. These methodological advancements are critical for scaling up the compound's use in industrial applications.

In addition to its synthetic applications, 3',4'-Dichloro-3-phenylpropiophenone has been the subject of pharmacological research. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising activity against certain cancer cell lines. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Despite the progress made in understanding 3',4'-Dichloro-3-phenylpropiophenone, several challenges remain. These include the need for more comprehensive toxicological studies and the development of more sustainable synthetic methods. Addressing these challenges will be crucial for harnessing the full potential of this compound in pharmaceutical development.

In conclusion, 3',4'-Dichloro-3-phenylpropiophenone (CAS: 49747-54-8) represents a promising area of research in chemical biology and drug discovery. Continued investigation into its properties and applications is expected to yield valuable insights and contribute to the development of new therapeutic agents.